o-Desmethyl ranolazine
o-Desmethyl ranolazine
Desmethyl ranolazine is a metabolite of the antianginal agent ranolazine. It is formed from ranolazine by the cytochrome P450 (CYP) isoform CYP3A.
A metabolite of Ranolazine.
A metabolite of Ranolazine.
Brand Name:
Vulcanchem
CAS No.:
172430-45-4
VCID:
VC0023745
InChI:
InChI=1S/C23H31N3O4/c1-17-6-5-7-18(2)23(17)24-22(29)15-26-12-10-25(11-13-26)14-19(27)16-30-21-9-4-3-8-20(21)28/h3-9,19,27-28H,10-16H2,1-2H3,(H,24,29)
SMILES:
CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3O)O
Molecular Formula:
C23H31N3O4
Molecular Weight:
413.5 g/mol
o-Desmethyl ranolazine
CAS No.: 172430-45-4
Cat. No.: VC0023745
Molecular Formula: C23H31N3O4
Molecular Weight: 413.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Desmethyl ranolazine is a metabolite of the antianginal agent ranolazine. It is formed from ranolazine by the cytochrome P450 (CYP) isoform CYP3A. A metabolite of Ranolazine. |
|---|---|
| CAS No. | 172430-45-4 |
| Molecular Formula | C23H31N3O4 |
| Molecular Weight | 413.5 g/mol |
| IUPAC Name | N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-hydroxyphenoxy)propyl]piperazin-1-yl]acetamide |
| Standard InChI | InChI=1S/C23H31N3O4/c1-17-6-5-7-18(2)23(17)24-22(29)15-26-12-10-25(11-13-26)14-19(27)16-30-21-9-4-3-8-20(21)28/h3-9,19,27-28H,10-16H2,1-2H3,(H,24,29) |
| Standard InChI Key | JQTKNELUBGGUKI-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3O)O |
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